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For Researchers, Scientists, and Drug Development Professionals

Abstract
This application note provides a detailed protocol for the preparation of stock solutions of

AZD6370, a glucokinase activator. It includes information on the solubility of AZD6370 in

various common laboratory solvents, recommendations for storage, and a step-by-step guide

to preparing a 10 mM stock solution in dimethyl sulfoxide (DMSO). Adherence to these

guidelines will help ensure the accurate and reproducible use of AZD6370 in research and

development applications.

Introduction
AZD6370 is a potent and selective glucokinase activator that has been investigated for its

potential in the treatment of type 2 diabetes. Accurate preparation of stock solutions is critical

for obtaining reliable and reproducible results in preclinical studies. This document outlines the

necessary procedures for the proper handling, dissolution, and storage of AZD6370.

Physicochemical Properties and Solubility
A summary of the key physicochemical properties of AZD6370 is provided in the table below.
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Property Value Source

Molecular Weight 445.49 g/mol [1]

Appearance Solid [1]

The solubility of AZD6370 in common laboratory solvents is a critical factor in the preparation

of stock solutions. The following table summarizes the available solubility data.

Solvent Solubility Source

DMSO (Dimethyl Sulfoxide) 10 mM [1]

Ethanol Information not available

PBS (Phosphate-Buffered

Saline)
Information not available

Note: While specific quantitative solubility data for ethanol and PBS is not readily available, it is

generally recommended to first dissolve compounds like AZD6370 in an organic solvent such

as DMSO before making further dilutions in aqueous buffers to avoid precipitation.

Experimental Protocol: Preparation of a 10 mM
AZD6370 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of AZD6370 in DMSO.

Materials:

AZD6370 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Microcentrifuge tubes or vials

Vortex mixer
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Pipettes and sterile pipette tips

Procedure:

Equilibration: Allow the vial of AZD6370 powder and the DMSO to equilibrate to room

temperature before use to prevent condensation.

Weighing: Tare a clean, dry microcentrifuge tube on a calibrated analytical balance. Carefully

weigh the desired amount of AZD6370 powder. For example, to prepare 1 mL of a 10 mM

stock solution, weigh out 4.45 mg of AZD6370 (Molecular Weight = 445.49 g/mol ).

Calculation: (10 mmol/L) * (1 L / 1000 mL) * (1 mL) * (445.49 g/mol ) * (1000 mg/g) = 4.45 mg

Dissolution: Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube

containing the AZD6370 powder. For a 10 mM solution with 4.45 mg of AZD6370, add 1 mL

of DMSO.

Mixing: Cap the tube securely and vortex the solution until the AZD6370 powder is

completely dissolved. Gentle warming in a water bath (37°C) may be used to aid dissolution

if necessary.

Visual Inspection: Visually inspect the solution to ensure it is clear and free of any particulate

matter.

Storage and Stability
Proper storage of AZD6370, both in solid form and in solution, is essential to maintain its

integrity and activity.

Form
Storage
Temperature

Duration Source

Solid Powder -20°C 12 Months [1]

4°C 6 Months [1]

In Solvent (DMSO) -80°C 6 Months [1]

-20°C 6 Months [1]
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Recommendations:

For long-term storage, it is recommended to store the solid powder at -20°C.

Once dissolved in DMSO, the stock solution should be aliquoted into single-use volumes to

avoid repeated freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.

Visualization of Experimental Workflow
The following diagram illustrates the workflow for the preparation of an AZD6370 stock

solution.

Preparation Dissolution Storage

Start Equilibrate AZD6370
and DMSO to RT Weigh AZD6370 Add Anhydrous DMSO Vortex to Dissolve Visually Inspect Aliquot into

Single-Use Vials Store at -20°C or -80°C Ready for Use

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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